5-Cyclopropoxy-6-nitronicotinonitrile

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-nitropyridine-3-carbonitrile
• InChI: InChI=1S/C9H7N3O3/c10-4-6-3-8(15-7-1-2-7)9(11-5-6)12(13)14/h3,5,7H,1-2H2
• InChI Key: UQUVZBZOAJVTCR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C#N)[N+](=O)[O-]

Description

5-Cyclopropoxy-6-nitronicotinonitrile is a nitrile-containing pyridine derivative featuring a cyclopropoxy substituent at position 5 and a nitro group at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-nitronicotinonitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-pyridinecarboxamide with nitro compounds to form the desired product. The reaction conditions often include the use of solvents such as acetonitrile and catalysts like palladium on carbon.

Industrial Production Methods

In an industrial setting, the production of 5-Cyclopropoxy-6-nitronicotinonitrile may involve large-scale batch reactions with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-nitronicotinonitrile undergoes various chemical reactions, including:

Oxidation: The nitro group can be oxidized to form nitroso or other higher oxidation state compounds.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are commonly used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted nicotinonitrile derivatives.

Scientific Research Applications

5-Cyclopropoxy-6-nitronicotinonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-nitronicotinonitrile involves its interaction with molecular targets such as enzymes and receptors. The nitro group can participate in redox reactions, altering the activity of target proteins. The cyclopropoxy group may enhance the compound’s binding affinity and specificity for certain molecular targets, leading to its biological effects.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following structurally related compounds from and provide a basis for comparison:

Compound Name	Substituent at Position 5	Substituent at Position 6	Core Structure	Key Functional Groups
5-Cyclopropoxy-6-nitronicotinonitrile	Cyclopropoxy	Nitro	Nicotinonitrile	Nitrile, nitro, ether
5a (3-nitro-6-phenyl-5-(2-pyridinyl)-2-pyridone)	Pyridinyl	Phenyl	Pyridone	Nitro, ketone
5b (3-nitro-6-phenyl-5-(2-thiazolinyl)-2-pyridone)	Thiazolinyl	Phenyl	Pyridone	Nitro, ketone, sulfur
5c (5-(3-methyl-5-isoxazolyl)-3-nitro-6-phenyl-2-pyridone)	Isoxazolyl	Phenyl	Pyridone	Nitro, ketone, heterocycle
5d (5-N,N-dimethylcarbamoyl-3-nitro-6-phenyl-2-pyridone)	Dimethylcarbamoyl	Phenyl	Pyridone	Nitro, ketone, amide
6-Amino-5-nitropicolinonitrile ()	Amino	Nitro	Picolinonitrile	Nitrile, nitro, amine

Key Observations :

• Steric Influence : Cyclopropoxy’s small but strained ring may reduce steric hindrance compared to bulkier substituents like isoxazolyl (5c ) or thiazolinyl (5b ), favoring reactions requiring spatial accessibility .
• Functional Group Synergy: The nitrile group in 5-Cyclopropoxy-6-nitronicotinonitrile and 6-amino-5-nitropicolinonitrile () imparts polarity and reactivity for further derivatization (e.g., hydrolysis to carboxylic acids or participation in click chemistry) .

Physical and Spectral Properties

While explicit data for 5-Cyclopropoxy-6-nitronicotinonitrile are unavailable, trends from analogs in suggest:

• Melting Points: Pyridone derivatives (5a–5d) exhibit higher melting points (e.g., 5a: 210–212°C) due to hydrogen bonding and planar rigidity, whereas nitrile-containing compounds (e.g., 6-amino-5-nitropicolinonitrile) may have lower melting points owing to reduced intermolecular forces .
• Solubility : The nitrile group likely enhances solubility in polar aprotic solvents (e.g., DMF, acetonitrile) compared to pyridone analogs, which are more soluble in chlorinated solvents .

Reactivity and Stability

• Nitro Group Stability: The nitro group in 5-Cyclopropoxy-6-nitronicotinonitrile may confer thermal instability, similar to 6-amino-5-nitropicolinonitrile, which requires handling under controlled conditions to prevent decomposition .